Cas no 380434-71-9 (N-(4-Bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide)

• Product Name: N-(4-Bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide
• CAS No: 380434-71-9
• MF: C₂₂H₂₃BrN₂O₃
• MW: 443.333625078201
• CID: 5446257
• PubChem ID: 2130633
• Update Time: 2023-08-27

N-(4-Bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
• STK949927
• EN300-26588536
• 380434-71-9
• Z56825220
• (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)prop-2-enamide
• AKOS001031014
• (2E)-N-(4-bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
• N-(4-Bromophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide

• Inchi： 1S/C22H23BrN2O3/c1-3-4-5-12-28-20-11-6-16(14-21(20)27-2)13-17(15-24)22(26)25-19-9-7-18(23)8-10-19/h6-11,13-14H,3-5,12H2,1-2H3,(H,25,26)
• InChI Key： FZEHUHBAPSGDFP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)C(C#N)=CC1=CC=C(OCCCCC)C(OC)=C1

Computed Properties

• Exact Mass: 442.08921g/mol
• Monoisotopic Mass: 442.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.9±55.0 °C(Predicted)
• pka: 10.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides